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Compound of Interest

Compound Name: Chromic phosphate

Cat. No.: B1204742 Get Quote

This guide provides an in-depth overview of chromic phosphate, detailing its chemical

properties, synthesis, and applications, with a focus on its relevance to researchers, scientists,

and professionals in drug development.

Chemical Identity and Properties
Chromic phosphate, also known as chromium(III) phosphate, is an inorganic compound with

the chemical formula CrPO₄.[1][2] It exists in both anhydrous and hydrated forms, with the

latter including CrPO₄·4H₂O and CrPO₄·6H₂O.[1] The CAS Number for the anhydrous form is

7789-04-0.[1][2][3][4][5][6][7]

The physical and chemical properties of chromic phosphate can vary depending on its

hydration state and crystalline form. The anhydrous form is a green solid, while the

hexahydrate is violet.[1] It is generally insoluble in water but soluble in acids.[1][4][7]

For ease of comparison, the key quantitative data for different forms of chromic phosphate
are summarized in the table below.
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Property
Anhydrous Chromic
Phosphate (CrPO₄)

Chromic Phosphate
Hexahydrate (CrPO₄·6H₂O)

Molar Mass 146.97 g/mol [1][2] 255.06 g/mol [4]

Density 4.236 g/cm³[1] 2.42 g/cm³ (at 32.5/4 °C)[4]

Melting Point 1907 °C[1] 100 °C[4]

Boiling Point 2671 °C[1] Not applicable

Appearance Green solid[1] Violet powder[1][7]

Solubility in water Insoluble[1] Insoluble[4]

Synthesis and Experimental Protocols
Several methods have been developed for the synthesis of chromic phosphate in its various

forms. The choice of method depends on the desired properties of the final product, such as its

crystalline phase, porosity, and hydration state.

A common method for preparing anhydrous chromic phosphate involves a solid-state

reaction.

Experimental Protocol:

A mixture of 75 mol% chromium(III) oxide (Cr₂O₃) and 25 mol% ammonium hydrogen

phosphate ((NH₄)₂HPO₄) is ground together.

The resulting mixture is pressed into pellets.

The pellets are heated in air at 400 °C for 24 hours to remove ammonia and water.

A subsequent heating sequence is applied: 450 °C for 24 hours, 700 °C for 72 hours, 800 °C

for 24 hours, and finally 850 °C for 48 hours.

The pellets are then gradually cooled to room temperature.[1]
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Start: Mixture of Cr₂O₃ and (NH₄)₂HPO₄ Press into Pellets Heat at 400°C for 24h Heat at 450°C for 24h Heat at 700°C for 72h Heat at 800°C for 24h Heat at 850°C for 48h Gradual Cooling End: Anhydrous CrPO₄
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Caption: Workflow for the synthesis of anhydrous chromic phosphate.

The hexahydrated form can be prepared by the reduction of chromium trioxide.

Experimental Protocol:

Chromium trioxide (CrO₃) is reduced using ethanol in the presence of orthophosphoric acid

(H₃PO₄).

This reaction is carried out at temperatures ranging from -24 °C to +80 °C.[1]

Start: CrO₃, Ethanol, H₃PO₄ Reaction at -24°C to +80°C End: CrPO₄·6H₂O

Click to download full resolution via product page

Caption: Synthesis of hexahydrated chromic phosphate.

A gel-like, mesoporous form of chromic phosphate can be synthesized through a reduction

process followed by a templated synthesis.

Experimental Protocol:

Ammonium dichromate ((NH₄)₂Cr₂O₇) is reduced using ethanol, acetic acid (CH₃COOH),

and nitric acid (HNO₃).

This reduction is performed in the presence of ammonium dihydrogen phosphate

(NH₄H₂PO₄) and urea.

The reaction is conducted at an elevated temperature using tetradecyltrimethylammonium

bromide (TTBr) as a structure-directing agent to create the mesoporous structure.[1]
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Start: (NH₄)₂Cr₂O₇, Ethanol, CH₃COOH, HNO₃, NH₄H₂PO₄, Urea, TTBr Reaction at Elevated Temperature End: Mesoporous CrPO₄
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Caption: Synthesis of mesoporous chromic phosphate.

Applications in Research and Drug Development
Chromic phosphate has diverse applications, ranging from industrial uses to specialized roles

in medicine.

Anti-Corrosive Coatings: It is used as a component in anti-corrosive paints and coatings.

Catalysis: Chromic phosphate serves as a catalyst in various chemical reactions.[1]

Pigments: Due to its stable and vibrant colors, it has been used as a pigment in paints and

ceramics, known as Arnaudon's green or Plessy's green.[7]

A significant application of chromic phosphate in the medical field is in the form of its

radioactive isotope, Chromic Phosphate P 32 (³²P). This radiopharmaceutical is used for the

treatment of various cancers.[8][9]

Mechanism of Action: Chromic Phosphate P 32 is a pure beta-emitter.[10] When

administered, the colloidal particles are phagocytized by macrophages in the targeted cavity,

delivering a localized dose of radiation to the surrounding tissues. This localized radiation helps

to control malignant effusions and destroy cancer cells with minimal systemic exposure.[10]

Therapeutic Uses:

Malignant Effusions: It is used to treat the leakage of fluid into the pleural or peritoneal

cavities caused by cancer.[8][9]

Ovarian and Prostate Cancer: It can be administered by injection to treat cancers in these

organs.[8][9]

Radiosynovectomy: Historically, it was used for the treatment of chronic synovitis.[10]
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The following diagram illustrates the logical flow of Chromic Phosphate P 32's therapeutic

application.

Administration of Chromic Phosphate P 32

Phagocytosis by Macrophages

Localized Radiation Delivery

Therapeutic Effect

Control of Malignant Effusions Destruction of Cancer Cells

Click to download full resolution via product page

Caption: Therapeutic pathway of Chromic Phosphate P 32.

Quantitative Data for Chromic Phosphate P 32:

Parameter Value

Half-life 14.3 days[11]

Beta Energy (Mean) 695 keV[11]

Beta Energy (Max) 1.71 MeV[11]

Tissue Penetration Approx. 2.9 mm in aluminum[11]
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Safety Considerations
Chromium compounds, in general, should be handled with care. While chromic phosphate
(Cr(III)) is less toxic than hexavalent chromium (Cr(VI)) compounds, appropriate safety

measures, such as wearing personal protective equipment, are recommended. For the

radiopharmaceutical form, Chromic Phosphate P 32, handling must be done in accordance

with regulations for radioactive materials by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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